Cas no 33116-58-4 (3-O-Benzyl 16-Epiestriol)

3-O-Benzyl 16-Epiestriol structure
3-O-Benzyl 16-Epiestriol structure
Product Name:3-O-Benzyl 16-Epiestriol
CAS No:33116-58-4
MF:C25H30O3
MW:378.503907680511
CID:825565
PubChem ID:70632387
Update Time:2025-04-19

3-O-Benzyl 16-Epiestriol Chemical and Physical Properties

Names and Identifiers

    • 3-O-Benzyl 16-Epiestriol
    • (8R,9S,13S,14S,16S,17R)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-16,17-diol
    • J-019030
    • (16beta,17beta)-3-(Benzyloxy)estra-1,3,5(10)-triene-16,17-diol
    • 3-(Benzyloxy)-estra-1,3,5(10)-triene-16beta,17beta-diol
    • SCHEMBL11673825
    • (16beta,17beta)-3-(Phenylmethoxy)-estra-1,3,5(10)-triene-16,17-diol
    • 33116-58-4
    • DTXSID30742562
    • 3-(Benzyloxy)-estra-1,3,5(10)-triene-16beta,17beta-diol; (16beta,17beta)-3-(Phenylmethoxy)-estra-1,3,5(10)-triene-16,17-diol;
    • Inchi: 1S/C25H30O3/c1-25-12-11-20-19-10-8-18(28-15-16-5-3-2-4-6-16)13-17(19)7-9-21(20)22(25)14-23(26)24(25)27/h2-6,8,10,13,20-24,26-27H,7,9,11-12,14-15H2,1H3/t20-,21-,22+,23+,24+,25+/m1/s1
    • InChI Key: GDUPBUZZJUIEDX-FLEOUKIISA-N
    • SMILES: O[C@H]1[C@H](C[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 378.21949481g/mol
  • Monoisotopic Mass: 378.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 49.7Ų

3-O-Benzyl 16-Epiestriol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B276455-1mg
3-O-Benzyl 16-Epiestriol
33116-58-4
1mg
$ 64.00 2023-04-18
TRC
B276455-2mg
3-O-Benzyl 16-Epiestriol
33116-58-4
2mg
$ 81.00 2023-04-18
TRC
B276455-5mg
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5mg
$ 110.00 2023-04-18
TRC
B276455-10mg
3-O-Benzyl 16-Epiestriol
33116-58-4
10mg
$ 173.00 2023-04-18
TRC
B276455-25mg
3-O-Benzyl 16-Epiestriol
33116-58-4
25mg
$ 385.00 2023-04-18
TRC
B276455-100mg
3-O-Benzyl 16-Epiestriol
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100mg
$ 1355.00 2023-04-18
SHENG KE LU SI SHENG WU JI SHU
sc-397465-10 mg
3-O-Benzyl 16-Epiestriol,
33116-58-4
10mg
¥2,708.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-397465-10mg
3-O-Benzyl 16-Epiestriol,
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10mg
¥2708.00 2023-09-05

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